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Compound of Interest

Compound Name: ALPHA-ACTININ

Cat. No.: B1170191 Get Quote

Alpha-actinins are a family of highly conserved actin-binding proteins crucial for cytoskeletal

organization and muscle function.[1][2] In mammals, four main isoforms exist: two non-muscle,

cytoskeletal isoforms (ACTN1 and ACTN4) and two muscle-specific isoforms (ACTN2 and

ACTN3).[1][3] Given the high degree of homology among these isoforms, selecting an antibody

with high specificity is critical to avoid experimental artifacts stemming from cross-reactivity.

This guide provides an objective comparison of methodologies to assess alpha-actinin
antibody cross-reactivity, supported by experimental protocols and data.

Antibody cross-reactivity occurs when an antibody raised against a specific antigen also binds

to a different, structurally similar antigen.[4] This can lead to false-positive results and

misinterpretation of data, a significant concern when studying the distinct biological roles of

alpha-actinin isoforms.[4][5] For instance, ACTN2 is expressed in both skeletal and cardiac

muscle, while ACTN3 is predominantly found in skeletal muscle.[6] Mutations in different ACTN

genes are linked to distinct diseases, such as cardiomyopathy (ACTN2) and focal segmental

glomerulosclerosis (ACTN4), making isoform-specific detection essential.[3][7]

Comparative Data on Alpha-Actinin Antibody Cross-
Reactivity
The specificity of an antibody is paramount. While some antibodies are designed to be pan-

specific, recognizing multiple isoforms, others are developed to target a single, specific alpha-
actinin. The following table summarizes the reported cross-reactivity of several commercially

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1170191?utm_src=pdf-interest
https://www.benchchem.com/product/b1170191?utm_src=pdf-body
https://www.ptglab.com/products/ACTN1-Antibody-11313-2-AP.htm
https://www.abcam.com/en-us/products/primary-antibodies/sarcomeric-alpha-actinin-antibody-ea-53-ab9465
https://www.ptglab.com/products/ACTN1-Antibody-11313-2-AP.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4550062/
https://www.benchchem.com/product/b1170191?utm_src=pdf-body
https://www.ptglab.com/news/blog/how-do-i-know-if-the-antibody-will-cross-react/
https://www.benchchem.com/product/b1170191?utm_src=pdf-body
https://www.ptglab.com/news/blog/how-do-i-know-if-the-antibody-will-cross-react/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8394222/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6545377/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4550062/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4450414/
https://www.benchchem.com/product/b1170191?utm_src=pdf-body
https://www.benchchem.com/product/b1170191?utm_src=pdf-body
https://www.benchchem.com/product/b1170191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


available alpha-actinin antibodies based on manufacturer datasheets. Researchers should

always confirm performance in their specific application.

Antibody
Product ID

Target
Isoform(s)

Reported
Cross-
Reactivity

Host Species Clonality

Proteintech

11313-2-AP[1]
ACTN1

May cross-react

with ACTN2 and

ACTN4.

Rabbit Polyclonal

Proteintech

CL488-11313[8]
ACTN1

May cross-react

with ACTN2 and

ACTN4.

Rabbit Polyclonal

Thermo Fisher

PA5-17308[9]
ACTN1

Reactivity with

other isoforms

not specified.

Rabbit Polyclonal

Abcam ab9465

[EA-53][2]

Sarcomeric

(ACTN2/ACTN3)

Specifically

targets

sarcomeric

alpha-actinin.

Mouse Monoclonal

Abcam

ab313448

[RP23040128]

ACTN2

Immunogen is

from human

ACTN2.

Rabbit Multiclonal

Medwell

ACTN1/2/3/4

Ab[10]

ACTN1, ACTN2,

ACTN3, ACTN4

Designed to

detect all four

major isoforms.

Rabbit Polyclonal

Workflow for Assessing Antibody Cross-Reactivity
A systematic approach is required to validate the specificity of an alpha-actinin antibody. This

involves both computational analysis and empirical testing. The ideal workflow begins with a

sequence alignment to predict potential cross-reactivity, followed by experimental validation

using techniques like Western Blotting or ELISA with purified isoforms or isoform-specific

knockout/knockdown cell lysates.
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Workflow for Assessing Alpha-Actinin Antibody Specificity

Select Candidate
Alpha-Actinin Antibody

In Silico Analysis:
Sequence Alignment

Use NCBI BLAST to compare
immunogen sequence against

all alpha-actinin isoforms.
Experimental Validation

High homology suggests
potential cross-reactivity

Western Blot (WB) ELISA

Prepare Samples:
- Lysates from cells expressing
  single isoforms (e.g., HEK293)
- Isoform-specific KO/KD lysates

- Purified isoform proteins

Analyze Results & Conclude Specificity

Single band at correct MW
in target lane confirms specificity

Prepare Samples:
- Coat plate with purified
  alpha-actinin isoforms

High signal only in wells
with target isoform confirms specificity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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